molecular formula C3H6FNO2 B1619378 3-Fluoro-l-alanine CAS No. 35455-21-1

3-Fluoro-l-alanine

Cat. No.: B1619378
CAS No.: 35455-21-1
M. Wt: 107.08 g/mol
InChI Key: UYTSRQMXRROFPU-REOHCLBHSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Fluoro-l-alanine is a compound with the molecular formula C₃H₆FNO₂ . Its average mass is approximately 107.084 Da , and its monoisotopic mass is 107.038254 Da . The chemical structure of this compound includes a fluorine atom attached to the l-alanine backbone .


Synthesis Analysis

The synthesis of this compound involves various methods, including chemical catalysis and enzymatic processes. Researchers have explored enzymatic routes for the artificial production of fluorinated compounds, which may include this compound .


Molecular Structure Analysis

The molecular structure of this compound consists of an l-alanine scaffold with a fluorine substitution at a specific position. The stereochemistry of this compound is well-defined, with a single defined stereocenter .

Properties

IUPAC Name

(2R)-2-amino-3-fluoropropanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H6FNO2/c4-1-2(5)3(6)7/h2H,1,5H2,(H,6,7)/t2-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UYTSRQMXRROFPU-REOHCLBHSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C(C(=O)O)N)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C([C@@H](C(=O)O)N)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H6FNO2
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

107.08 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

35455-21-1
Record name L-Alanine, 3-fluoro-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035455211
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.

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